Cas no 101045-94-7 (3-Pyridinecarbonitrile, 6-cyclopropyl-1,2-dihydro-2-thioxo-)

• Product Name: 3-Pyridinecarbonitrile, 6-cyclopropyl-1,2-dihydro-2-thioxo-
• CAS No: 101045-94-7
• MF: C₉H₈N₂S
• MW: 176.238220214844
• CID: 1127814
• PubChem ID: 13779018
• Update Time: 2025-11-02

3-Pyridinecarbonitrile, 6-cyclopropyl-1,2-dihydro-2-thioxo- Chemical and Physical Properties

Names and Identifiers

• 3-Pyridinecarbonitrile, 6-cyclopropyl-1,2-dihydro-2-thioxo-
• 6-cyclopropyl-2-sulfanylidene-1H-pyridine-3-carbonitrile
• 101045-94-7
• AKOS013213038
• MFCD19599987
• 6-Cyclopropyl-2-sulfanylidene-1,2-dihydropyridine-3-carbonitrile
• 6-cyclopropyl-2-sulfanylpyridine-3-carbonitrile
• DTXSID40549201

• Inchi： 1S/C9H8N2S/c10-5-7-3-4-8(6-1-2-6)11-9(7)12/h3-4,6H,1-2H2,(H,11,12)
• InChI Key： VBWZJXIMOWRQFU-UHFFFAOYSA-N
• SMILES： S=C1C(C#N)=CC=C(C2CC2)N1

Computed Properties

• Exact Mass: 176.04094
• Monoisotopic Mass: 176.04081944g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 339
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 67.9Ų

Experimental Properties

• PSA: 35.82

Related Categories

• Catalysts and Inorganic Chemicals Inorganic Compounds Homogeneous non-metal compounds Homogeneous other non-metal compounds

Additional information on 3-Pyridinecarbonitrile, 6-cyclopropyl-1,2-dihydro-2-thioxo-

Exploring the Versatile Applications of 3-Pyridinecarbonitrile, 6-cyclopropyl-1,2-dihydro-2-thioxo- (CAS No. 101045-94-7)

The compound 3-Pyridinecarbonitrile, 6-cyclopropyl-1,2-dihydro-2-thioxo- (CAS No. 101045-94-7) is a specialized chemical intermediate that has garnered significant attention in pharmaceutical and agrochemical research. This heterocyclic compound, featuring a pyridine core with a cyclopropyl substituent and a thioxo group, exhibits unique electronic and steric properties that make it valuable for designing novel bioactive molecules. Researchers are increasingly exploring its potential as a building block for kinase inhibitors and antiviral agents, particularly in light of recent global health challenges.

From a structural perspective, the presence of both nitrile and thione functional groups in 3-Pyridinecarbonitrile, 6-cyclopropyl-1,2-dihydro-2-thioxo- provides multiple sites for chemical modification. The cyclopropyl ring introduces interesting conformational constraints that can influence molecular recognition in biological systems. These features have made this compound particularly relevant in the development of targeted therapies, where molecular precision is crucial for efficacy and safety.

The synthesis of 3-Pyridinecarbonitrile, 6-cyclopropyl-1,2-dihydro-2-thioxo- typically involves multi-step organic transformations, with careful control of reaction conditions to ensure high purity. Recent advances in green chemistry approaches have focused on optimizing these synthetic routes to reduce environmental impact while maintaining yield and selectivity. This aligns with the growing industry emphasis on sustainable chemical production and the development of eco-friendly synthetic methodologies.

In pharmaceutical applications, derivatives of 3-Pyridinecarbonitrile, 6-cyclopropyl-1,2-dihydro-2-thioxo- have shown promise in addressing current medical challenges. The compound's scaffold has been investigated for potential activity against protein kinases involved in various disease pathways. With the increasing importance of personalized medicine, researchers are particularly interested in how modifications to this core structure might yield selective inhibitors with reduced side effects.

The agrochemical sector has also shown interest in 3-Pyridinecarbonitrile, 6-cyclopropyl-1,2-dihydro-2-thioxo- derivatives for developing new crop protection agents. The compound's structural features may contribute to novel modes of action against resistant pest strains, addressing the critical need for next-generation pesticides in sustainable agriculture. This application has become increasingly important as global food security concerns grow alongside climate change challenges.

Analytical characterization of 3-Pyridinecarbonitrile, 6-cyclopropyl-1,2-dihydro-2-thioxo- typically involves advanced techniques such as NMR spectroscopy, mass spectrometry, and X-ray crystallography. These methods are essential for confirming structural identity and purity, particularly when the compound is used in sensitive applications like drug discovery. The development of more efficient analytical protocols for such specialized intermediates remains an active area of research.

From a commercial perspective, the market for 3-Pyridinecarbonitrile, 6-cyclopropyl-1,2-dihydro-2-thioxo- has seen steady growth, driven by increasing R&D investment in both pharmaceutical and agricultural sectors. Suppliers are focusing on providing high-purity material with comprehensive technical documentation to meet the stringent requirements of research institutions and industrial users. The compound's niche applications have created opportunities for specialized manufacturers with expertise in heterocyclic chemistry.

Future research directions for 3-Pyridinecarbonitrile, 6-cyclopropyl-1,2-dihydro-2-thioxo- may explore its potential in emerging fields such as materials science and catalysis. The compound's unique electronic properties could make it valuable for designing functional materials or as a ligand in transition metal catalysis. Such applications would expand its utility beyond traditional medicinal chemistry applications.

Handling and storage of 3-Pyridinecarbonitrile, 6-cyclopropyl-1,2-dihydro-2-thioxo- require standard laboratory precautions for organic compounds. While not classified as hazardous under normal conditions, proper procedures should be followed to maintain material integrity and ensure safety. Researchers should consult the specific safety data sheet for detailed handling instructions and stability information.

The scientific literature continues to reveal new potential applications for 3-Pyridinecarbonitrile, 6-cyclopropyl-1,2-dihydro-2-thioxo- and its derivatives. Recent publications have explored its use in designing allosteric modulators of biological targets and as a scaffold for fluorescence probes. These diverse applications highlight the compound's versatility and the importance of continued investigation into its chemical properties and potential uses.